Cas no 138408-51-2 (3-[1-(Triphenylmethyl)-1H-imidazol-4-yl]prop-2-en-1-amine)

• Product Name: 3-[1-(Triphenylmethyl)-1H-imidazol-4-yl]prop-2-en-1-amine
• CAS No: 138408-51-2
• MF: C₂₅H₂₃N₃
• MW: 365.470225572586
• CID: 2772972
• PubChem ID: 71342137
• Update Time: 2025-04-21

3-[1-(Triphenylmethyl)-1H-imidazol-4-yl]prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[1-(Triphenylmethyl)-1H-imidazol-4-yl]prop-2-en-1-amine
• DTXSID00768936
• 138408-51-2

• Inchi： 1S/C25H23N3/c26-18-10-17-24-19-28(20-27-24)25(21-11-4-1-5-12-21,22-13-6-2-7-14-22)23-15-8-3-9-16-23/h1-17,19-20H,18,26H2
• InChI Key： PSKFCFRJPUWICJ-UHFFFAOYSA-N
• SMILES： N1(C=NC(C=CCN)=C1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 365.189197746Da
• Monoisotopic Mass: 365.189197746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 43.8Ų